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Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

TRAP-6 (Thrombin Receptor Activator Peptide 6) stock solutions. TRAP-6 is a synthetic

hexapeptide that acts as a selective agonist for Protease-Activated Receptor 1 (PAR1), a key

receptor in thrombosis and inflammation. Accurate preparation of TRAP-6 stock solutions is

critical for obtaining reliable and reproducible results in various in vitro and in vivo studies,

including platelet aggregation assays, calcium mobilization studies, and investigations into

PAR1 signaling pathways. This guide details the necessary materials, a step-by-step protocol

for reconstitution, and recommended storage conditions to ensure the stability and activity of

the peptide.

Introduction
TRAP-6, with the amino acid sequence SFLLRN (Ser-Phe-Leu-Leu-Arg-Asn), mimics the

tethered ligand of PAR1 that is unmasked by thrombin cleavage. This activation triggers a

cascade of intracellular signaling events, making TRAP-6 an invaluable tool for studying PAR1-

mediated physiological and pathological processes. Proper handling and preparation of this

peptide are paramount for its effective use in research and drug development.
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A summary of the key quantitative data for TRAP-6 is presented in the table below for easy

reference.

Property Value Source(s)

Molecular Weight 748.87 g/mol [1][2][3]

Appearance
White to off-white lyophilized

powder
[1]

Purity ≥95% [4][5]

Solubility in Water Up to 25 mg/mL [4]

Solubility in DMSO Up to 100 mg/mL

Recommended Storage

(Lyophilized)

-20°C for up to 1 year, or -80°C

for up to 2 years
[1][6]

Recommended Storage (Stock

Solution)

-20°C for up to 1 month, or

-80°C for up to 6 months
[1][6]

Experimental Protocols
Materials

TRAP-6 lyophilized powder

Sterile, nuclease-free water or anhydrous dimethyl sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: 0.22 µm syringe filter for sterilization of aqueous solutions
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This protocol describes the preparation of a 1 mM stock solution, a common starting

concentration for subsequent dilutions to working concentrations.

Equilibrate TRAP-6: Before opening, allow the vial of lyophilized TRAP-6 to equilibrate to

room temperature for at least 10-15 minutes. This prevents condensation from forming on

the powder.

Calculate the Required Solvent Volume: To prepare a 1 mM stock solution, use the following

formula:

Volume of Solvent (in µL) = (Mass of TRAP-6 (in mg) / 748.87 g/mol ) * 1,000,000

For example, to reconstitute 1 mg of TRAP-6 to a 1 mM concentration: Volume of Solvent

(µL) = (1 mg / 748.87 g/mol ) * 1,000,000 = 1335.3 µL

Reconstitution:

For Aqueous Solutions: Carefully add the calculated volume of sterile, nuclease-free water

to the vial.

For DMSO Solutions: Add the calculated volume of anhydrous DMSO to the vial.

Dissolution: Gently vortex the vial for 10-20 seconds to ensure the peptide is fully dissolved.

Visually inspect the solution to confirm that no particulates are present.

Sterilization (for aqueous solutions): If the intended application requires a sterile solution, it is

recommended to filter the reconstituted aqueous stock solution through a 0.22 µm syringe

filter into a new sterile tube.[1]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

peptide, aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[1][6]
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Caption: Simplified signaling pathway of TRAP-6-mediated PAR1 activation.
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Caption: Workflow for preparing a TRAP-6 stock solution.
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Safety Precautions
Standard laboratory safety practices should be followed when handling TRAP-6 and

associated solvents. This includes wearing appropriate personal protective equipment (PPE)

such as gloves, safety glasses, and a lab coat. Avoid inhalation, and contact with skin and

eyes.[6] Work in a well-ventilated area. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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